Cas no 1805189-27-8 (Ethyl 5-bromo-3-cyano-2-methylbenzoate)

• Product Name: Ethyl 5-bromo-3-cyano-2-methylbenzoate
• CAS No: 1805189-27-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4796102
• Update Time: 2025-05-20

Ethyl 5-bromo-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)10-5-9(12)4-8(6-13)7(10)2/h4-5H,3H2,1-2H3
• InChI Key： VOBDGYIKNPXDCV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-3-cyano-2-methylbenzoate

Ethyl 5-bromo-3-cyano-2-methylbenzoate (CAS No. 1805189-27-8): An Overview of Its Synthesis, Properties, and Applications

Ethyl 5-bromo-3-cyano-2-methylbenzoate (CAS No. 1805189-27-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromo group, a cyano group, and an ethyl ester moiety, which collectively contribute to its diverse chemical reactivity and potential applications.

The synthesis of Ethyl 5-bromo-3-cyano-2-methylbenzoate typically involves a multi-step process that begins with the bromination of a substituted benzoic acid derivative. The subsequent introduction of the cyano group and the esterification to form the ethyl ester are critical steps that define the final structure. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and waste production.

In terms of physical properties, Ethyl 5-bromo-3-cyano-2-methylbenzoate is a solid at room temperature with a melting point ranging from 75 to 78°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it amenable to various chemical reactions and purification techniques. The compound's stability under standard laboratory conditions is another advantageous feature, facilitating its storage and handling.

The reactivity of Ethyl 5-bromo-3-cyano-2-methylbenzoate is primarily governed by its functional groups. The bromo group can serve as an excellent leaving group in nucleophilic substitution reactions, making it useful for the synthesis of more complex molecules. The cyano group can undergo hydrolysis to form carboxylic acids or reduction to generate primary amines, both of which are valuable intermediates in organic synthesis. Additionally, the ethyl ester moiety can be hydrolyzed to yield the corresponding carboxylic acid or transformed into other functional groups through various chemical transformations.

In the realm of medicinal chemistry, Ethyl 5-bromo-3-cyano-2-methylbenzoate has shown promise as a building block for the development of novel therapeutic agents. Its structural features make it suitable for incorporation into drug molecules targeting specific biological pathways. For example, recent research has explored its potential as a precursor for the synthesis of anti-inflammatory compounds and anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression.

Beyond medicinal applications, Ethyl 5-bromo-3-cyano-2-methylbenzoate has found utility in materials science. Its ability to undergo polymerization reactions makes it an attractive monomer for the preparation of functional polymers with unique properties. These polymers can be tailored for applications in electronics, coatings, and biomedical devices. A notable example is the use of this compound as a monomer in the synthesis of conductive polymers for organic electronic devices.

The environmental impact of Ethyl 5-bromo-3-cyano-2-methylbenzoate is an important consideration in its industrial production and application. Recent studies have focused on developing greener synthetic methods that minimize environmental footprint while maintaining high yields and product quality. One such approach involves the use of catalytic systems that reduce the need for hazardous reagents and solvents.

In conclusion, Ethyl 5-bromo-3-cyano-2-methylbenzoate (CAS No. 1805189-27-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features enable diverse chemical transformations and applications, making it an essential component in modern research and development efforts. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.